6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 6-cyclohexyl-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H20N4S/c1-12-7-5-6-10-14(12)11-15-18-19-17-21(15)20-16(22-17)13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11H2,1H3
• InChI Key: UBDIRRYEABZWNT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4CCCCC4

Description

6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of triazolothiadiazole derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of various enzymes and pathways involved in disease progression. It has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the inflammatory response. Additionally, it has been shown to inhibit the activity of acetylcholinesterase (AChE) enzymes, which are involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in scientific research. It has been found to reduce the production of pro-inflammatory cytokines and oxidative stress markers, which are involved in the progression of various diseases. Additionally, it has been shown to improve cognitive function and reduce the accumulation of amyloid-beta plaques, which are characteristic of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has shown potential in the treatment of various neurodegenerative disorders. However, the limitations of using this compound in lab experiments include its limited solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for the scientific research of 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include the development of more efficient synthesis methods, the exploration of its potential in the treatment of other diseases, and the investigation of its mechanism of action at the molecular level. Additionally, more studies are needed to determine the optimal dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methylbenzylamine with cyclohexanone to form the intermediate cyclohexyl-2-methylbenzyl ketone. This intermediate is then reacted with thiosemicarbazide to form the desired product.

Scientific Research Applications

The potential therapeutic applications of 6-Cyclohexyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in scientific research. It has been found to exhibit significant anti-cancer, anti-inflammatory, and anti-microbial properties. Additionally, it has shown potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.